5-(4-Carboxybutoxy)pentanoic acid

• CAS No.: 7423-51-0
• Molecular Formula: C10H18O5
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 5-(4-carboxybutoxy)pentanoic acid
• InChI: InChI=1S/C10H18O5/c11-9(12)5-1-3-7-15-8-4-2-6-10(13)14/h1-8H2,(H,11,12)(H,13,14)
• InChI Key: BULBRQOTRFMDGR-UHFFFAOYSA-N
• Canonical SMILES: C(CCOCCCCC(=O)O)CC(=O)O

Description

5-(4-Carboxybutoxy)pentanoic acid is a carboxylic acid derivative characterized by a pentanoic acid backbone substituted with a 4-carboxybutoxy group. The compound’s bifunctional carboxylic acid groups and ether linkage suggest applications in organic synthesis, drug design, or material science, where solubility, reactivity, and steric effects are critical .

Comparison with Similar Compounds

Structural and Functional Comparisons with Similar Compounds

Structural Analogs with Aromatic Substitutions

5-(4-Methoxyphenyl)pentanoic Acid and 5-(4-Hydroxyphenyl)pentanoic Acid

• Structural Features: These compounds share a pentanoic acid chain but differ in aromatic substituents (methoxy or hydroxy groups at the para position).
• Applications: Methoxy-substituted analogs are often used in polymer chemistry, while hydroxy-substituted derivatives may serve as intermediates in drug synthesis.

5-(4-Fluorophenyl)-5-oxopentanoic Acid

• Structural Features : Incorporates a ketone (oxo) group and a fluorine atom on the phenyl ring.
• Applications: Fluorinated compounds are common in medicinal chemistry for improving bioavailability and target binding .

Pharmacologically Active Homologs

Loxiglumide (CR 1505)

• Structure: D,L-4-(3,4-dichloro-benzoylamino)-5-(N-3-methoxypropyl-pentylamino)-5-oxo-pentanoic acid.
• Key Differences: The dichlorobenzoylamino and methoxypropylpentylamino groups confer cholecystokinin (CCK) antagonistic activity. Pharmacological Data: Demonstrates ED50 values of 9–80 µmol/kg in experimental pancreatitis models, highlighting its potency despite a longer chain .

Baclofen Homologs (Compounds 11 and 12)

• Structure: 5-Amino-4-(4-chlorophenyl)pentanoic acid (homolog of baclofen).
• Key Differences :
  • Homologation (addition of a methylene group) reduces GABAB receptor affinity. Compound 11 (IC50 = 7.4 µM) is ~50x weaker than baclofen (IC50 = 0.14 µM).
  • Mechanistic Insight : Chain elongation disrupts receptor interactions, emphasizing the importance of backbone length in pharmacology .

5-(4-Formyl-3-hydroxyphenoxy)pentanoic Acid (Linker Compound)

• Structure: Contains a formylphenoxy group for solid-phase synthesis.
• Applications: Critical for peptide and polymer chemistry, where controlled reactivity is essential .

5-(Triethoxysilyl)pentanoic Acid in Silica Modification

• Structure: Silane-functionalized pentanoic acid.
• Key Differences :
  • Carboxylic acid groups enable covalent binding to silica particles without altering morphology (particle size: 100–140 nm).
  • Applications : Used in hybrid materials for catalysis or drug delivery .

Data Tables: Comparative Analysis

Table 1. Structural and Pharmacological Comparison

Compound	Key Substituents	Molecular Weight	Biological Activity (IC50/ED50)	Key Application
5-(4-Carboxybutoxy)pentanoic acid	4-Carboxybutoxy, pentanoic acid	Not reported	Not available	Synthesis, drug design
5-(4-Methoxyphenyl)pentanoic acid	4-Methoxyphenyl	208.25	N/A	Polymer chemistry
Loxiglumide (CR 1505)	Dichlorobenzoylamino, methoxypropyl	~500 (estimated)	ED50 = 9–80 µmol/kg	Cholecystokinin antagonism
Baclofen Homologue (Compound 11)	4-Chlorophenyl, amino	~250 (estimated)	IC50 = 7.4 µM	GABAB receptor modulation

Key Findings and Contradictions

• Chain Length vs. Activity : While homologation reduces GABAB receptor affinity in baclofen analogs , loxiglumide retains potency despite a longer chain, likely due to synergistic substituent effects .
• Substituent Effects : Fluorine and ketone groups enhance metabolic stability , whereas methoxy groups improve lipophilicity .